Cas no 31992-43-5 (1-(3-Aminophenyl)pyrrolidin-2-one)

• Product Name: 1-(3-Aminophenyl)pyrrolidin-2-one
• CAS No: 31992-43-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD00468694
• CID: 317837
• PubChem ID: 683956
• Update Time: 2025-05-24

1-(3-Aminophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)-2-pyrrolidinone
• 1-(3-Amino-phenyl)-pyrrolidin-2-one
• 1-(3-AMINOPHENYL)PYRROLIDIN-2-ONE
• 2-Pyrrolidinone,1-(3-aminophenyl)-
• 005407
• 1-(3'-Amino-phenyl)-pyrrolidin-2-on
• 1-(3-Amino-phenyl)-pyrrolidin-2-on
• AC1LECGF
• AC1Q51GF
• ACMC-1AEGQ
• AG-F-06796
• SureCN519856
• ZERO
• SR-01000509899-1
• EN300-13966
• AKOS000199749
• F2148-0021
• J-018593
• DTXSID60350593
• 2-Pyrrolidinone, 1-(3-aminophenyl)-
• 1-(3-Aminophenyl)pyrrolidin-2-one, AldrichCPR
• SR-01000509899
• Z96092030
• FT-0677641
• CS-0208335
• SCHEMBL519856
• 31992-43-5
• BB 0256553
• Oprea1_818804
• MFCD00468694
• 3Y-0809
• DB-029323
• G29520
• ALBB-005458
• STK500352
• 1-(3-Aminophenyl)pyrrolidin-2-one

• MDL： MFCD00468694
• Inchi： 1S/C10H12N2O/c11-8-3-1-4-9(7-8)12-6-2-5-10(12)13/h1,3-4,7H,2,5-6,11H2
• InChI Key： ZQGGRBIDRBYUJS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

1-(3-Aminophenyl)pyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Aminophenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 31992-43-5 and Product Name: 1-(3-Aminophenyl)pyrrolidin-2-one

The compound identified by the CAS number 31992-43-5 and the product name 1-(3-Aminophenyl)pyrrolidin-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyrrolidinone core linked to an aniline derivative, has garnered attention due to its structural versatility and potential biological activities. The molecular framework of 1-(3-Aminophenyl)pyrrolidin-2-one consists of a six-membered nitrogen-containing ring (pyrrolidinone) connected to a phenyl ring substituted with an amino group at the 3-position. This particular arrangement facilitates diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing emphasis on the exploration of novel scaffolds that can modulate biological pathways effectively. The 1-(3-Aminophenyl)pyrrolidin-2-one structure has been investigated for its potential in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The presence of both the pyrrolidinone and aniline moieties allows for multiple points of functionalization, enabling chemists to tailor the compound’s properties for specific biological outcomes. This flexibility has led to its incorporation in numerous research programs aimed at identifying lead compounds with high affinity and selectivity.

One of the most compelling aspects of 1-(3-Aminophenyl)pyrrolidin-2-one is its ability to interact with a range of biological targets. The pyrrolidinone ring is known to be a privileged structure in drug design, often found in bioactive molecules due to its capacity to mimic natural products and facilitate hydrogen bonding interactions. Meanwhile, the aniline moiety provides a site for further chemical modification, allowing for the introduction of additional pharmacophores. This combination has been exploited in the design of compounds that exhibit both central nervous system penetration and metabolic stability, crucial factors for successful drug candidates.

Recent studies have highlighted the potential of derivatives of 1-(3-Aminophenyl)pyrrolidin-2-one in addressing neurological disorders. For instance, modifications at the 3-position of the aniline ring have been shown to influence receptor binding affinity and pharmacokinetic profiles. Researchers have demonstrated that subtle changes in this region can lead to significant differences in activity against targets such as serotonin receptors (5-HT receptors), which are implicated in conditions like depression and anxiety. These findings underscore the importance of structure-activity relationships (SAR) in optimizing compounds based on this scaffold.

The compound’s relevance extends beyond CNS applications. Its structural features have also been explored in anti-inflammatory and anticancer research. The pyrrolidinone core has been linked to modulatory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play key roles in inflammation pathways. Additionally, derivatives of 1-(3-Aminophenyl)pyrrolidin-2-one have shown promise as inhibitors of kinases involved in cancer progression, highlighting its potential as a multitargeted therapeutic agent. The ability to simultaneously modulate multiple pathways is increasingly recognized as a strategy for developing more effective treatments against complex diseases.

The synthesis of 1-(3-Aminophenyl)pyrrolidin-2-one presents unique challenges due to its heterocyclic nature and the need for precise functional group manipulation. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct complex derivatives with high efficiency and enantioselectivity. These innovations have not only accelerated the discovery process but also allowed for greater exploration of the compound’s chemical space.

In conclusion, 1-(3-Aminophenyl)pyrrolidin-2-one, represented by CAS No. 31992-43-5, is a versatile scaffold with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets, making it valuable for addressing various therapeutic challenges. Ongoing research continues to uncover new derivatives and applications for this compound, reinforcing its importance as a building block in drug discovery efforts worldwide.